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Compound of Interest

Compound Name:
2"-O-beta-L-

galactopyranosylorientin

Cat. No.: B600412 Get Quote

Technical Support Center: 2"-O-beta-L-
galactopyranosylorientin Standard
This guide provides comprehensive technical support for the proper storage, handling, and use

of the 2"-O-beta-L-galactopyranosylorientin analytical standard. It is intended for

researchers, scientists, and drug development professionals.

Product Information and Specifications
2"-O-beta-L-galactopyranosylorientin is a flavonoid glycoside found in plants such as

Lophatherum gracile and Trollius chinensis.[1][2] It is utilized as a reference standard for

qualitative and quantitative analysis and for research into its biological activities, such as its

anti-inflammatory properties.[2][3]
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Parameter Data Source

CAS Number 861691-37-4 [1][4]

Molecular Formula C₂₇H₃₀O₁₆ [1][2][4]

Molecular Weight 610.52 g/mol [2][4][5]

Compound Type Flavonoid [1]

Synonyms
Orientin-2''-O-β-L-galactoside,

2''-O-β-L-Galorientin
[1][2][5]

Typical Purity 95% - >99% (HPLC) [1][4]

Appearance Solid / Lyophilized Powder [2][4][6]

Storage and Stability
Proper storage is critical to maintain the integrity and stability of the standard. Below are the

recommended conditions for both the solid product and solutions.
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Form
Storage
Temperature

Duration Recommendations

Solid (Lyophilized) -20°C ≥ 4 years

Store in a tightly

sealed, light-

protected, and

desiccated container.

[1][2][4]

Solution (in DMSO) -20°C Up to 1 month

Prepare fresh if

possible.[1][4] For

stock solutions,

aliquot into tightly

sealed vials to avoid

multiple freeze-thaw

cycles.[1][4]

Solution (in DMSO) -80°C Up to 1 year

For longer-term

solution storage,

-80°C is

recommended.[5]

Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common issues that users may encounter during their experiments.

Q1: The standard is not dissolving completely in the solvent. A1:

Solvent Choice: 2"-O-beta-L-galactopyranosylorientin is soluble in DMSO.[2][5] Ensure

you are using an appropriate solvent.

Concentration: The reported solubility in DMSO is 27.5 mg/mL (45.04 mM).[5] Attempting to

create a more concentrated solution may lead to insolubility.

Assistance: Gentle warming and sonication are recommended to aid dissolution.[5]

Q2: My stock solution appears cloudy or has precipitated after storage. A2:
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Storage Temperature: Ensure the solution was stored at the correct temperature (-20°C or

-80°C).[4][5] Improper storage, even for a short duration, can cause precipitation.

Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can decrease its

stability and cause the compound to fall out of solution.[4] Always aliquot the stock solution

into single-use volumes.

Re-dissolving: You may try to gently warm and sonicate the vial to redissolve the precipitate

before use, but be aware that some degradation may have occurred.

Q3: I am observing inconsistent results between experiments. A3:

Standard Integrity: Verify that the standard has been stored correctly and is within its stability

period.[2]

Solution Age: Whenever possible, use freshly prepared solutions for the most reliable

results.[1] If using a stock solution, ensure it has not been stored longer than the

recommended duration (e.g., up to 1 month at -20°C).[4]

Pipetting Accuracy: When preparing dilutions, especially for dose-response experiments,

ensure pipettes are properly calibrated and that you are using appropriate techniques to

handle small volumes of DMSO.

Q4: What are the general handling and safety precautions for this standard? A4:

This product is intended for research use only and is not for human or veterinary use.[2][3]

Handle in accordance with good industrial hygiene and safety practices. Wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[6]

Work in a well-ventilated area to avoid inhalation of the powder.

Consult the Safety Data Sheet (SDS) provided by the supplier for detailed safety information.
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Inconsistent Experimental Results

Standard Integrity Solution Preparation Experimental Setup
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Caption: Troubleshooting workflow for inconsistent experimental results.

Example Experimental Protocol
This protocol provides a methodology for evaluating the anti-inflammatory activity of 2"-O-beta-
L-galactopyranosylorientin by measuring its effect on nitric oxide (NO) production in

lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, based on published activity.

[2]

Objective: To quantify the inhibitory effect of the standard on LPS-induced NO production.
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Materials:

2"-O-beta-L-galactopyranosylorientin standard

RAW 264.7 macrophage cell line

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Lipopolysaccharide (LPS) from E. coli

Dimethyl sulfoxide (DMSO), cell culture grade

Griess Reagent kit

96-well cell culture plates

Methodology:

Stock Solution Preparation:

Prepare a 10 mM stock solution of 2"-O-beta-L-galactopyranosylorientin by dissolving

6.11 mg in 1 mL of DMSO.

Vortex and sonicate briefly to ensure complete dissolution.

Store the stock solution in aliquots at -20°C.

Cell Culture:

Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin at 37°C in a 5% CO₂ humidified incubator.

Seed the cells into a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to

adhere overnight.
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Cell Treatment:

Prepare serial dilutions of the standard in DMEM from the 10 mM stock. A final

concentration range of 10 µM to 200 µM is a good starting point.[2]

Remove the old media from the cells and replace it with media containing the different

concentrations of the standard. Include a "vehicle control" group treated with the same

final concentration of DMSO.

Incubate the cells for 1-2 hours.

Inflammatory Stimulation:

After the pre-treatment period, add LPS to all wells (except the negative control) to a final

concentration of 1 µg/mL.

Incubate the plate for an additional 24 hours.

Nitric Oxide Measurement (Griess Assay):

After incubation, carefully collect 50 µL of the cell culture supernatant from each well.

Follow the instructions of the Griess Reagent kit. Typically, this involves adding the two

Griess reagents sequentially to the supernatant and incubating for 15-20 minutes at room

temperature, protected from light.

Measure the absorbance at 540 nm using a microplate reader.

Data Analysis:

Create a standard curve using a sodium nitrite solution to quantify the concentration of

nitrite (a stable product of NO) in each sample.

Calculate the percentage of NO inhibition for each concentration of the standard

compared to the LPS-only control.

Plot the results to determine the dose-response relationship and calculate the IC₅₀ value if

desired.
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Caption: Workflow for the in vitro anti-inflammatory assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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